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Compound of Interest

Compound Name: 6-Bromo-2-benzothiazolinone

Cat. No.: B1266275 Get Quote

Technical Guide: 6-Bromo-2-benzothiazolinone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-2-benzothiazolinone, a

key heterocyclic compound utilized in various research and development applications. This

document outlines its chemical properties, supplier information, and its role as a versatile

intermediate in the synthesis of bioactive molecules.

Core Compound Data: 6-Bromo-2-benzothiazolinone
CAS Number: 62266-82-4

This compound serves as a fundamental building block in the synthesis of a range of

derivatives, particularly those with applications in agriculture and medicinal chemistry. Its

chemical structure allows for modifications at the nitrogen atom, leading to a variety of

functionalized molecules.
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Property Value

Molecular Formula C₇H₄BrNOS

Molecular Weight 230.08 g/mol

Appearance White to light yellow powder to crystal

Melting Point 228 - 232 °C

Purity ≥ 97% (GC)

MDL Number MFCD00239363

PubChem ID 188444

Commercial Suppliers
6-Bromo-2-benzothiazolinone is available from several chemical suppliers, catering to

research and manufacturing needs. It is important to note that this chemical is intended for

professional laboratory and industrial use only.[1]

Supplier Catalog Number Purity

TCI America B2012 >98.0%

Chem-Impex 24391 ≥ 97%

J&K Scientific 431568 98%

ChemicalBook CB8352523 97-99%

Sigma-Aldrich 62266-82-4 98%

Synthesis and Experimental Protocols
6-Bromo-2-benzothiazolinone is a valuable precursor for the synthesis of various derivatives.

The following protocols outline its use in the preparation of bioactive compounds.

Synthesis of 3-Substituted-6-bromo-2-
benzothiazolinones
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One of the primary applications of 6-Bromo-2-benzothiazolinone is in the synthesis of N-

substituted derivatives, which have shown potential as plant growth regulators.

Experimental Protocol:

A general method for the synthesis of 3-alkoxycarbonylmethyl-6-bromo-2-benzothiazolones

involves the reaction of 6-Bromo-2-benzothiazolinone with the corresponding haloacetic acid

ester.

A mixture of 6-bromo-2-benzothiazolinone, an appropriate chloroacetic acid ester, and a

base (such as potassium carbonate) in a suitable solvent (e.g., acetone or DMF) is heated

under reflux.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the product is isolated by filtration and

purified by recrystallization.

This synthetic pathway allows for the introduction of various ester groups, enabling the

exploration of structure-activity relationships for plant growth regulation.

Applications in the Synthesis of Bioactive
Molecules
The benzothiazole scaffold is a privileged structure in medicinal chemistry, and 6-Bromo-2-
benzothiazolinone serves as a key intermediate for the synthesis of compounds with a wide

range of biological activities, including antimicrobial and anticancer properties.

Workflow for Synthesis of a Bioactive Derivative
The following diagram illustrates a general synthetic workflow starting from 6-Bromo-2-
benzothiazolinone to produce a potentially bioactive N-substituted derivative.
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Caption: Synthetic workflow for N-substituted 6-bromo-2-benzothiazolinone derivatives.

Biological Activity of Derivatives
Derivatives of 6-Bromo-2-benzothiazolinone have been investigated for their biological

activities. Notably, 3-substituted derivatives have shown promise as plant growth regulators,

exhibiting auxin-like activity. Studies have demonstrated that these compounds can influence

wheat coleoptile elongation and other plant growth parameters. The nature of the substituent at

the 3-position plays a crucial role in the observed biological effect. Furthermore, some

derivatives have been screened for their antialgal activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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supplier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266275#6-bromo-2-benzothiazolinone-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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